Cas no 137886-77-2 (4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-)

• Product Name: 4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-
• CAS No: 137886-77-2
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1255690
• Update Time: 2024-08-04

4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarbonitrile, 1-butyl-1,2-dihydro-6-hydroxy-3-methyl-2-oxo-

• Inchi： 1S/C11H14N2O2/c1-3-4-5-13-10(14)6-9(7-12)8(2)11(13)15/h6,14H,3-5H2,1-2H3
• InChI Key： HYZJJINAELSTEW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCC)C(O)=CC(C#N)=C1C

Computed Properties

• Exact Mass: 206.10562

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 334.8±42.0 °C(Predicted)
• PSA: 64.33
• pka: 3.53±0.58(Predicted)